N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine

• IUPAC Name: N-[4-(4-methoxyphenyl)butan-2-yl]morpholin-4-amine
• InChI: InChI=1S/C15H24N2O2/c1-13(16-17-9-11-19-12-10-17)3-4-14-5-7-15(18-2)8-6-14/h5-8,13,16H,3-4,9-12H2,1-2H3
• InChI Key: MZOFTMZOVNUXAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NN2CCOCC2
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine, also known as L-368,899, is a selective antagonist for the oxytocin receptor. This chemical compound has been extensively studied due to its potential therapeutic applications in various fields of research.

Mechanism of Action

N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine acts as a competitive antagonist for the oxytocin receptor, blocking the binding of oxytocin to its receptor. This results in the inhibition of downstream signaling pathways that are involved in various physiological processes.
Biochemical and physiological effects:
Studies have shown that N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine can modulate various physiological processes, including social behavior, stress response, and reproductive function. Specifically, N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine has been shown to reduce social bonding and maternal behavior in rodents, as well as attenuate stress-induced analgesia.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine is its selectivity for the oxytocin receptor, allowing for specific investigation of the role of oxytocin in various physiological processes. However, a limitation is that the effects of N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine may vary depending on the species and experimental conditions used.

Future Directions

Future research directions for N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine include investigating its potential therapeutic applications in various fields, such as psychiatry and neurology. Additionally, further studies are needed to elucidate the underlying mechanisms of action of N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine and its effects on different physiological processes.

Synthesis Methods

The synthesis of N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine involves the reaction of 3-(4-methoxyphenyl)-1-methylpropylamine with morpholine in the presence of a catalyst. The resulting product is then purified through a series of chemical processes to obtain the final compound.

Scientific Research Applications

N-[3-(4-methoxyphenyl)-1-methylpropyl]-4-morpholinamine has been widely used in scientific research to investigate the role of oxytocin in various physiological and behavioral processes. This includes studies on social behavior, stress response, and reproductive function.